Cas no 885520-29-6 (6-Chloro-4-fluoro-1H-indazole)

• Product Name: 6-Chloro-4-fluoro-1H-indazole
• CAS No: 885520-29-6
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• MDL: MFCD07781446
• CID: 840701
• PubChem ID: 24728444
• Update Time: 2025-06-07

6-Chloro-4-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-fluoro-1H-indazole
• 6-Chloro-4-fluoro (1H)indazole
• 6-Chloro-4-fluoro-1H-indazole (ACI)
• AKOS006286397
• SCHEMBL14737953
• DTXSID30646410
• MFCD07781446
• PB48706
• J-518565
• VAMDFRHPVLKHRS-UHFFFAOYSA-N
• 885520-29-6
• 6-chloro-4-fluoro-2H-indazole
• AS-76225
• DB-077948
• SY036751
• CS-0054315
• 6-Chloro-4-fluoro(1H)indazole

• MDL： MFCD07781446
• Inchi： 1S/C7H4ClFN2/c8-4-1-6(9)5-3-10-11-7(5)2-4/h1-3H,(H,10,11)
• InChI Key： VAMDFRHPVLKHRS-UHFFFAOYSA-N
• SMILES： FC1C2=C(NN=C2)C=C(Cl)C=1

Computed Properties

• Exact Mass: 170.0047040g/mol
• Monoisotopic Mass: 170.0047040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų

Additional information on 6-Chloro-4-fluoro-1H-indazole

Professional Introduction to Compound with CAS No. 885520-29-6 and Product Name: 6-Chloro-4-fluoro-1H-indazole

6-Chloro-4-fluoro-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 885520-29-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of both chlorine and fluorine substituents in its molecular structure enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The structural features of 6-Chloro-4-fluoro-1H-indazole contribute to its unique chemical properties and reactivity. The chlorine atom at the 6-position and the fluorine atom at the 4-position introduce electrophilic and electron-withdrawing effects, respectively, which can modulate the compound's interactions with biological targets. This dual substitution pattern is particularly interesting because it allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, which are crucial for developing effective pharmaceutical agents.

In recent years, there has been a surge in research focused on indazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that indazole-based compounds exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Among these, 6-Chloro-4-fluoro-1H-indazole has shown promise in several preclinical studies as a potential lead compound for further development.

One of the most compelling aspects of 6-Chloro-4-fluoro-1H-indazole is its role as a building block in the synthesis of more complex pharmaceutical molecules. Its indazole core can be further functionalized through various chemical reactions, such as nucleophilic substitution, metal-catalyzed coupling reactions, and cyclization processes. These modifications allow chemists to explore a wide range of structural variations, enabling the optimization of biological activity and pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of 6-Chloro-4-fluoro-1H-indazole's interactions with biological targets. These techniques have been instrumental in identifying key binding sites and predicting potential drug-like properties. By leveraging these computational tools, researchers can design more targeted experiments to validate their hypotheses and accelerate the drug discovery process.

The pharmaceutical industry has shown particular interest in 6-Chloro-4-fluoro-1H-indazole due to its potential as an intermediate in the synthesis of novel therapeutics. Several companies are currently exploring its use in developing treatments for various diseases, including cancer and infectious disorders. The compound's ability to undergo further chemical modifications makes it a versatile tool for medicinal chemists seeking to develop innovative drug candidates.

In conclusion, 6-Chloro-4-fluoro-1H-indazole (CAS No. 885520-29-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its broad range of potential applications, make it a valuable compound for drug discovery and development. As research continues to uncover new biological activities and synthetic pathways, 6-Chloro-4-fluoro-1H-indazole is poised to play an increasingly important role in the development of next-generation pharmaceuticals.